Cas no 7740-69-4 (3-ethoxy-3-methylbut-1-yne)

• Product Name: 3-ethoxy-3-methylbut-1-yne
• CAS No: 7740-69-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1787093
• PubChem ID: 24426
• Update Time: 2025-06-09

3-ethoxy-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-3-methylbut-1-yne
• 1-Butyne, 3-ethoxy-3-methyl-
• 3-ETHOXY-3-METHYL-1-BUTYNE
• Ether, 1,1-dimethyl-2-propynyl ethyl
• DTXSID70228113
• POVUIQJVPNHKOS-UHFFFAOYSA-N
• EN300-27736518
• 7740-69-4
• 2-ethoxy-2-methylbut-3-yne
• 1,1-Dimethyl-2-propynyl ethyl ether #

• Inchi： 1S/C7H12O/c1-5-7(3,4)8-6-2/h1H,6H2,2-4H3
• InChI Key： POVUIQJVPNHKOS-UHFFFAOYSA-N
• SMILES： O(CC)C(C#C)(C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23